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9-Deacetyl-9-benzoyl-10-debenzoyltaxchinin A 9-Deacetyl-9-benzoyl-10-debenzoyltaxchinin A
Brand Name: Vulcanchem
CAS No.: 172486-22-5
VCID: VC0024538
InChI: InChI=1S/C31H40O10/c1-15-20(34)13-22(39-17(3)32)30(7)24(15)26(40-18(4)33)31(29(5,6)38)14-21(35)16(2)23(31)25(36)27(30)41-28(37)19-11-9-8-10-12-19/h8-12,20-22,24-27,34-36,38H,1,13-14H2,2-7H3/t20-,21-,22-,24-,25+,26-,27-,30+,31-/m0/s1
SMILES: CC1=C2C(C(C3(C(CC(C(=C)C3C(C2(CC1O)C(C)(C)O)OC(=O)C)O)OC(=O)C)C)OC(=O)C4=CC=CC=C4)O
Molecular Formula: C31H40O10
Molecular Weight: 572.6 g/mol

9-Deacetyl-9-benzoyl-10-debenzoyltaxchinin A

CAS No.: 172486-22-5

Reference Standards

VCID: VC0024538

Molecular Formula: C31H40O10

Molecular Weight: 572.6 g/mol

9-Deacetyl-9-benzoyl-10-debenzoyltaxchinin A - 172486-22-5

CAS No. 172486-22-5
Product Name 9-Deacetyl-9-benzoyl-10-debenzoyltaxchinin A
Molecular Formula C31H40O10
Molecular Weight 572.6 g/mol
IUPAC Name [(2S,4R,5R,5aS,6S,8S,9aR,10S,10aS)-6,10-diacetyloxy-2,4,8-trihydroxy-10a-(2-hydroxypropan-2-yl)-3,5a-dimethyl-9-methylidene-2,4,5,6,7,8,9a,10-octahydro-1H-benzo[g]azulen-5-yl] benzoate
Standard InChI InChI=1S/C31H40O10/c1-15-20(34)13-22(39-17(3)32)30(7)24(15)26(40-18(4)33)31(29(5,6)38)14-21(35)16(2)23(31)25(36)27(30)41-28(37)19-11-9-8-10-12-19/h8-12,20-22,24-27,34-36,38H,1,13-14H2,2-7H3/t20-,21-,22-,24-,25+,26-,27-,30+,31-/m0/s1
Standard InChIKey ZJRNRUMUBVLZKF-SRXXEXFGSA-N
Isomeric SMILES CC1=C2[C@H]([C@@H]([C@@]3([C@H](C[C@@H](C(=C)[C@H]3[C@@H]([C@@]2(C[C@@H]1O)C(C)(C)O)OC(=O)C)O)OC(=O)C)C)OC(=O)C4=CC=CC=C4)O
SMILES CC1=C2C(C(C3(C(CC(C(=C)C3C(C2(CC1O)C(C)(C)O)OC(=O)C)O)OC(=O)C)C)OC(=O)C4=CC=CC=C4)O
Canonical SMILES CC1=C2C(C(C3(C(CC(C(=C)C3C(C2(CC1O)C(C)(C)O)OC(=O)C)O)OC(=O)C)C)OC(=O)C4=CC=CC=C4)O
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PubChem Compound 5316351
Last Modified Nov 11 2021
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